N-butyl-4-(isobutyrylamino)-N-phenylbenzamide

• IUPAC Name: N-butyl-4-(2-methylpropanoylamino)-N-phenylbenzamide
• InChI: InChI=1S/C21H26N2O2/c1-4-5-15-23(19-9-7-6-8-10-19)21(25)17-11-13-18(14-12-17)22-20(24)16(2)3/h6-14,16H,4-5,15H2,1-3H3,(H,22,24)
• InChI Key: USDKDUDKUXADFB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C(C)C
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

N-butyl-4-(isobutyrylamino)-N-phenylbenzamide, also known as NBPIPB, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-butyl-4-(isobutyrylamino)-N-phenylbenzamide is not fully understood. However, it has been proposed that it acts by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-butyl-4-(isobutyrylamino)-N-phenylbenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-butyl-4-(isobutyrylamino)-N-phenylbenzamide in lab experiments is that it is a synthetic compound and its purity can be easily controlled. However, one of the limitations is that its mechanism of action is not fully understood and further research is needed to elucidate its exact mode of action.

Future Directions

There are several future directions for research on N-butyl-4-(isobutyrylamino)-N-phenylbenzamide. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy in vivo and its potential as a chemotherapeutic agent. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its efficacy in various inflammatory conditions and its potential as an alternative to nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, further research is needed to elucidate its exact mechanism of action and to develop more potent derivatives of N-butyl-4-(isobutyrylamino)-N-phenylbenzamide.

Scientific Research Applications

N-butyl-4-(isobutyrylamino)-N-phenylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential as an anticancer agent and has been found to inhibit the growth of various cancer cell lines.